3-Cyclohexyltetrahydrofuran-3-OL

Specification

• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 3-cyclohexyloxolan-3-ol
• Standard InChI: InChI=1S/C10H18O2/c11-10(6-7-12-8-10)9-4-2-1-3-5-9/h9,11H,1-8H2
• Standard InChI Key: SSGVUJVAKHTWGK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2(CCOC2)O

Introduction

3-Cyclohexyltetrahydrofuran-3-OL is a chemical compound with the CAS number 1340042-64-9. It belongs to the class of tetrahydrofuran derivatives, which are cyclic ethers. These compounds are significant in organic chemistry due to their versatility in various synthetic reactions and applications in pharmaceuticals and materials science.

Appel Reaction and Buchwald Coupling

While not directly applied to 3-Cyclohexyltetrahydrofuran-3-OL, the Appel reaction and Buchwald coupling are relevant to tetrahydrofuran chemistry. The Appel reaction involves the conversion of alcohols to alkyl halides, and Buchwald coupling is used for forming carbon-nitrogen bonds, both of which can be useful in modifying tetrahydrofuran derivatives.

Anticancer and Antioxidant Activities

While not directly related to 3-Cyclohexyltetrahydrofuran-3-OL, other heterocyclic compounds like benzofurans and oxazines have shown promising anticancer and antioxidant activities. This suggests that cyclic ether derivatives could be explored for similar biological properties.

Safety and Handling

The safety data for 3-Cyclohexyltetrahydrofuran-3-OL includes hazard statements and precautionary measures:

• Hazard Statements: H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation), H227 (combustible liquid).

• Precautionary Statements: Include measures to avoid skin and eye contact, inhalation, and to use protective equipment.

Data Table: General Information on 3-Cyclohexyltetrahydrofuran-3-OL

Property	Value/Description
CAS Number	1340042-64-9
Molecular Formula	C$_{12}$H$_{20}$O$_{2}$
Molecular Weight	196.29 g/mol
Boiling Point	Not specified
Hazard Statements	H315, H319, H335, H227

Future Directions

Given the lack of specific data on 3-Cyclohexyltetrahydrofuran-3-OL, future research should focus on its synthesis, chemical properties, and potential biological activities. This could involve exploring its use as an intermediate in organic synthesis or investigating its pharmacological properties.